Cas no 284492-04-2 (Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)
Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
- LogP
- N-FMOC-3-AMINO-3-(2-BROMO-PHENYL)-PROPIONIC ACID
- 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoicacid
- 2-Bromo-beta-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]benzenepropanoic acid
- (3S)-3-(2-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
- AKOS027327141
- 284492-04-2
- FT-0700898
- 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid
- DTXSID001150175
- 3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(2-bromophenyl)propanoic acid
- Fmoc-(R)-3-amino-3-(2-bromophenyl)propionic acid
- AB15400
- Fmoc-(S)-3-Amino-3-(2-bromo-phenyl)-propionicacid
- MFCD03427999
- SY255873
- 3-(2-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
- (S)-3-(Fmoc-amino)-3-(2-bromophenyl)propanoic Acid
- FT-0771432
- D86816
- WS-00343
- AB15325
- 3-(2-bromophenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
- Fmoc-(S)-3-amino-3-(2-bromophenyl)propionic acid
- Fmoc-(R)- 3-Amino-3-(2-bromophenyl)-propionic acid
- 2-Bromo-I(2)-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]benzenepropanoic acid
- Fmoc-(S)- 3-Amino-3-(2-bromophenyl)-propionic acid
-
- MDL: MFCD02090650
- Inchi: 1S/C24H20BrNO4/c25-21-12-6-5-11-19(21)22(13-23(27)28)26-24(29)30-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,20,22H,13-14H2,(H,26,29)(H,27,28)
- InChI Key: DXTFQBWZFOPYGV-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 465.0576
- Monoisotopic Mass: 465.05757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.457
- Boiling Point: 656.6°C at 760 mmHg
- Flash Point: 350.9°C
- Refractive Index: 1.645
- PSA: 75.63
Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R153335-250mg |
Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- |
284492-04-2 | 95% | 250mg |
¥232 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R153335-1g |
Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- |
284492-04-2 | 95% | 1g |
¥625 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R153335-5g |
Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- |
284492-04-2 | 95% | 5g |
¥2189 | 2023-09-09 | |
| AstaTech | D86816-0.25/G |
N-FMOC-3-AMINO-3-(2-BROMO-PHENYL)-PROPIONIC ACID |
284492-04-2 | 95% | 0.25g |
$57 | 2023-09-19 | |
| AstaTech | D86816-1/G |
N-FMOC-3-AMINO-3-(2-BROMO-PHENYL)-PROPIONIC ACID |
284492-04-2 | 95% | 1g |
$105 | 2023-09-19 | |
| AstaTech | D86816-5/G |
N-FMOC-3-AMINO-3-(2-BROMO-PHENYL)-PROPIONIC ACID |
284492-04-2 | 95% | 5g |
$223 | 2023-09-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1508945-1g |
3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid |
284492-04-2 | 98% | 1g |
¥820 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1508945-5g |
3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid |
284492-04-2 | 98% | 5g |
¥2822 | 2023-03-01 | |
| Ambeed | A488302-250mg |
3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid |
284492-04-2 | 98% | 250mg |
$45.0 | 2025-02-20 | |
| Ambeed | A488302-1g |
3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid |
284492-04-2 | 98% | 1g |
$109.0 | 2025-02-20 |
Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 284492-04-2): A Comprehensive Overview
Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, identified by its CAS number 284492-04-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools.
The molecular framework of Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- consists of a benzenepropanoic acid core substituted with a bromine atom at the second position and an amino group protected by a carbobenzyloxy (CBZ) moiety linked to a 9H-fluorenylmethoxy group. This structural arrangement imparts unique chemical and biological properties that make it a valuable intermediate in synthetic chemistry and drug discovery.
In recent years, the demand for high-purity intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and targeted drug development processes. The introduction of such specialized compounds like Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- addresses this need by providing researchers with robust building blocks for constructing complex molecules.
The significance of this compound is further underscored by its potential role in the synthesis of peptide mimetics and protease inhibitors. The presence of a fluorenylmethoxy group not only enhances the solubility and stability of the compound but also facilitates its incorporation into larger molecular architectures. This feature is particularly advantageous in medicinal chemistry, where precise control over molecular interactions is crucial for achieving desired pharmacological effects.
Recent advancements in solid-phase peptide synthesis (SPPS) have highlighted the utility of protected amino acids in constructing peptide-based therapeutics. The use of derivatives like Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- as intermediates has enabled the efficient preparation of peptidomimetics with enhanced bioavailability and reduced immunogenicity. These improvements are critical for developing next-generation biologics that can compete with small-molecule drugs in terms of efficacy and safety.
The incorporation of bromine atoms into organic molecules is a well-established strategy for modulating reactivity and selectivity in chemical transformations. In the context of Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, the bromine substituent at the second position serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in pharmaceutical synthesis to introduce aryl or heteroaryl groups into complex molecular frameworks.
The fluorenylmethoxy carbamate (CBZ) protecting group is another key feature that contributes to the utility of this compound in synthetic applications. The CBZ group provides stability under various reaction conditions while maintaining compatibility with subsequent deprotection steps using mild acidic or basic conditions. This characteristic makes it an ideal choice for multi-step syntheses where orthogonal functional group manipulations are required.
In addition to its synthetic value, Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- has shown promise in preliminary biological evaluations. Studies have indicated that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic diseases. These findings align with broader trends in drug discovery where targeted inhibition of specific enzymatic pathways is key to developing effective therapeutics.
The role of computational chemistry and high-throughput screening (HTS) has been instrumental in identifying promising candidates like Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-. By leveraging advanced computational methods, researchers can predict binding affinities and optimize molecular structures before conducting expensive experimental validations. This approach not only accelerates the drug discovery process but also reduces the reliance on trial-and-error experimentation.
The growing interest in fluorinated compounds stems from their unique physicochemical properties, which include improved metabolic stability, enhanced binding affinity, and increased lipophilicity. The presence of fluorine atoms in pharmaceuticals has been associated with better pharmacokinetic profiles and reduced side effects. Consequently, compounds like Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, which incorporate fluorine through fluorenylmethoxy groups, are highly sought after in medicinal chemistry.
The synthesis of complex organic molecules often requires multi-step sequences involving various reagents and reaction conditions. The availability of specialized intermediates such as Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- streamlines these processes by providing pre-functionalized building blocks that can be readily incorporated into larger systems. This not only saves time but also reduces the likelihood of synthetic bottlenecks that could delay drug development projects.
In conclusion, Benzenepropanoic acid, 2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 284492-04-2) represents a significant advancement in pharmaceutical chemistry and biomedicine. Its unique structural features make it a versatile intermediate for constructing complex molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of next-generation drugs and biochemical tools.
284492-04-2 (Benzenepropanoic acid,2-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)